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Compound of Interest |

Compound Name: 1-Ethynylcubane

CAS No.: 163332-93-2

\ J

Technical Monograph: 1-Ethynylcubane CAS Registry Number: 163332-93-2[1]

Executive Summary

1-Ethynylcubane (C1oHs) is a high-value pharmacophore and bioisostere used in advanced
medicinal chemistry.[2] It represents a "cubic"” steric equivalent to phenylacetylene, offering a
unique vector for drug design where maintaining sp?® character is critical for solubility and
metabolic stability. This guide outlines its chemical identity, validated synthetic pathways, and
handling protocols for research applications.

Chemical Identity & Physicochemical Profile

Table 1: Technical Specifications
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Parameter Specification

CAS Number 163332-93-2

IUPAC Name 1-Ethynylcubane

Synonyms Cubanylacetylene; (Cuban-1-yl)ethyne
Molecular Formula CioHs

Molecular Weight 128.17 g/mol

SMILES C#CC12C3C4C5C3C2C5C41

Appearance Off-white to pale yellow solid (Low melting point)
Predicted LogP ~1.99 (Lipophilic)

UN Classification UN 1325 (Flammable Solid, Organic, n.o.s.)

Structural Insight: Unlike the planar benzene ring (sp? hybridized), the cubane core (sp?) is a
rigid, hyper-strained cage. The attachment of an ethynyl group at the C1 position provides a
linear "exit vector" similar to para-substituted benzenes but with a significantly different
electronic profile and smaller hydrodynamic volume.

Synthetic Methodology

As a Senior Application Scientist, | recommend the Seyferth-Gilbert Homologation route
starting from cubane-1-carbaldehyde. This method avoids the harsh conditions of traditional
elimination reactions that might compromise the strained cubane cage.

Core Pathway: Aldehyde Homologation

This protocol converts the aldehyde directly to the terminal alkyne using the Bestmann-Ohira
reagent.

Step-by-Step Protocol:
e Precursor Preparation:

o Starting Material: Cubane-1-carbaldehyde (CAS 134078-24-3).[3][4][5]
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o Note: If starting from Cubane-1-carboxylic acid, reduce using DIBAL-H at -78°C to prevent
over-reduction to the alcohol.

e Reagent Setup (Bestmann-Ohira):

o Dissolve dimethyl (1-diazo-2-oxopropyl)phosphonate (Bestmann-Ohira reagent) in
anhydrous methanol/THF (1:1 v/v).

o Add Potassium Carbonate (K2COs3) as the base.
e Reaction Execution:

o Addition: Add the cubane-1-carbaldehyde solution dropwise to the basic phosphonate
mixture at 0°C under Argon.

o Kinetics: Allow to warm to Room Temperature (RT) and stir for 4-12 hours. The reaction is
driven by the formation of a vinyl diazo intermediate which undergoes rapid elimination of
nitrogen to form the alkyne.

e Workup & Purification:
o Quench: Dilute with diethyl ether and wash with saturated NaHCO:s.
o Isolation: Dry organic layer over MgSOa4 and concentrate carefully (product is volatile).

o Purification: Flash chromatography on silica gel (Hexanes/EtOAc gradient). 1-
Ethynylcubane elutes early due to high lipophilicity.

Visual Synthesis Workflow

Cubane-1-carboxylic Acid DIBAL-H
(Precursor) -78°C

Seyferth-Gilbert
Homologation

1-Ethynylcubane

(CAS 134078-24-3) (CAS 163332-93-2)

Cubane-1-carbaldehyde
Reagent Addition _
Bestmann-Ohira Reagent
(K2CO3, MeOH)
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Figure 1: Synthetic pathway from acid precursor to terminal alkyne via homologation.
Applications in Drug Discovery (Bioisosterism)
1-Ethynylcubane serves as a bioisostere for phenylacetylene.

» Metabolic Stability: The cubane cage is resistant to oxidative metabolism (P450) compared
to the benzene ring, potentially extending the half-life of the drug candidate.

« Vector Alignment: The C1-C4 axis of cubane (approx 2.72 A) mimics the para-substitution
distance of benzene (approx 2.79 A), allowing the ethynyl group to engage target pockets
with high geometric fidelity but reduced pi-stacking interactions.

e Click Chemistry: The terminal alkyne is a prime handle for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC), enabling the rapid conjugation of the cubane motif into larger
libraries.

Handling & Safety Protocols

Warning: Cubane derivatives possess high strain energy (~166 kcal/mol). While kinetically
stable, they can decompose violently under shock or rapid heating.

o Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen).
e Hazards:
o Flammability: Classified as a Flammable Solid (UN 1325).

o Reactivity: Avoid contact with strong oxidizing agents and heavy metals (Ag, Cu) in basic
conditions, which can form explosive metal acetylides.

» Disposal: Do not concentrate to dryness if peroxides are suspected. Dispose of via high-
temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 931-48-6|Ethynylcyclohexane|BLD Pharm [bldpharm.com]

e 2. EnamineStore [enaminestore.com]

e 3. Cubane-1-carbaldehyde | CO9H8O | CID 14933537 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4.134078-24-3|Cubane-1-carbaldehyde|BLD Pharm [bldpharm.com]

e 5. CUBANE-1-CARBALDEHYDE | 134078-24-3 [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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